ethyl (E)-3-[2-[N-methyl-C-(nitromethyl)carbonimidoyl]hydrazinyl]but-2-enoate

• IUPAC Name: ethyl (E)-3-[2-[N-methyl-C-(nitromethyl)carbonimidoyl]hydrazinyl]but-2-enoate
• InChI: InChI=1S/C9H16N4O4/c1-4-17-9(14)5-7(2)11-12-8(10-3)6-13(15)16/h5,11H,4,6H2,1-3H3,(H,10,12)/b7-5+
• InChI Key: IVBVCQQHAZJPNQ-FNORWQNLSA-N
• Canonical SMILES: CCOC(=O)C=C(C)NNC(=NC)C[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)/C=C(\C)/NNC(=NC)C[N+](=O)[O-]
• Molecular Formula: C9H16N4O4
• Molecular Weight: 244.25 g/mol

Description

Ethyl (E)-3-[2-[N-methyl-C-(nitromethyl)carbonimidoyl]hydrazinyl]but-2-enoate is a synthetic organic compound with a molecular formula of C7H11N3O3. It is a nitroalkylhydrazine derivative, which is widely used in the synthesis of various compounds and in scientific research applications. It is a white crystalline solid with a melting point of 110-112 °C and a boiling point of approximately 200 °C.

Scientific Research Applications

1. Chemical Structure and Properties

The title compound, characterized by its unique chemical structure, has been studied for its properties and potential applications. A key study explored its chemical structure through crystallography, revealing two independent molecules in the asymmetric unit, linked by intermolecular hydrogen bonds, indicating potential for forming stable crystalline materials (Boudina, Baouid, Driss, & Soumhi, 2011).

2. Synthetic Applications

Research on the thermal reaction of related esters demonstrates their transformation into valuable chemical structures, such as alkadienoate esters, suggesting applications in synthetic chemistry for producing complex molecules (Tanikaga, Nozaki, Nishida, & Kaji, 1984). Similarly, studies on the biosynthesis of optically pure esters indicate the potential for producing chiral drugs, highlighting the compound's relevance in pharmaceutical synthesis (Ye, Ouyang, & Ying, 2011).

3. Photonic Applications

Research on hydrazone derivatives related to the compound has explored their third-order nonlinear optical properties, demonstrating potential applications in photonic devices due to their high nonlinear optical behavior and optical limiting capabilities (Nair et al., 2022).

4. Material Science Applications

The polymerization of ethylene, butadiene, and carbon dioxide into ester-functionalized polyethylenes, involving compounds with similar functional groups, suggests the utility of such chemical structures in developing new polymeric materials with diverse applications (Zhang et al., 2019).

5. Crystal Packing and Interactions

Studies have also focused on the crystal packing of compounds with similar ethyl enoate structures, emphasizing the role of nonhydrogen bonding interactions, which could inform the design of materials with specific crystallographic properties (Zhang, Wu, & Zhang, 2011).